Cas no 108161-12-2 (3,5-Dimethyl-1H-pyrazole-4-carbonitrile)

3,5-Dimethyl-1H-pyrazole-4-carbonitrile structure
108161-12-2 structure
Product Name:3,5-Dimethyl-1H-pyrazole-4-carbonitrile
CAS No:108161-12-2
MF:C6H7N3
MW:121.139880418777
MDL:MFCD09260786
CID:1028800
PubChem ID:8167070
Update Time:2025-04-20

3,5-Dimethyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-1H-pyrazole-4-carbonitrile
    • 3,?5-?dimethyl-1H-?Pyrazole-?4-?carbonitrile
    • 4-cyano-3,5-dimethylpyrazole
    • AC1P1XOM
    • AE-562
    • AG-B-92546
    • CTK7C6331
    • SureCN4361606
    • SB15978
    • P10706
    • 108161-12-2
    • BS-14285
    • CS-0054469
    • AE-562/43286934
    • MFCD09260786
    • SCHEMBL4361606
    • AKOS006330118
    • DTXSID60429091
    • DA-24823
    • F2198-3773
    • MDL： MFCD09260786
    • Inchi： 1S/C6H7N3/c1-4-6(3-7)5(2)9-8-4/h1-2H3,(H,8,9)
    • InChI Key： PNTVBTYFIVEVET-UHFFFAOYSA-N
    • SMILES： N1C(C)=C(C#N)C(C)=N1

Computed Properties

  • Exact Mass: 121.06411
  • Monoisotopic Mass: 121.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.47

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3,5-Dimethyl-1H-pyrazole-4-carbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:108161-12-2)3,5-Dimethyl-1H-pyrazole-4-carbonitrile
Order Number:A1026432
Stock Status:in Stock
Quantity:500.0mg/1.0g/5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:33
Price ($):210.0/315.0/945.0/1576.0
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Amadis Chemical Company Limited
(CAS:108161-12-2)3,5-Dimethyl-1H-pyrazole-4-carbonitrile
A1026432
Purity:99%/99%/99%/99%
Quantity:500.0mg/1.0g/5.0g/10.0g
Price ($):210.0/315.0/945.0/1576.0
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